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Compound of Interest

Compound Name: 14-o-Acetylsachaconitine

Cat. No.: B13822210 Get Quote

Essential Safety and Handling Guide for 14-o-
Acetylsachaconitine
Disclaimer: No specific Safety Data Sheet (SDS) for 14-o-Acetylsachaconitine was publicly

available at the time of this writing. The following guidance is based on the safety information

for the closely related and highly toxic parent compound, Aconitine. 14-o-Acetylsachaconitine
is an aconitine-type alkaloid and should be handled with extreme caution, assuming a similar

high level of toxicity. Researchers, scientists, and drug development professionals must

conduct a thorough risk assessment before handling this compound and consult with their

institution's environmental health and safety department.

Immediate Safety and Hazard Information
14-o-Acetylsachaconitine belongs to the aconitine family of alkaloids, which are known to be

potent neurotoxins and cardiotoxins. Exposure can be fatal through ingestion or inhalation.

Primary Hazards:

Acute Toxicity: Fatal if swallowed or inhaled.

Neurotoxicity: Can cause numbness and paresthesias.

Cardiotoxicity: May lead to bradycardia, hypotension, and dysrhythmias.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent any potential exposure.

PPE Category Specification

Respiratory Protection

A full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges is recommended. If a

respirator is the sole means of protection, a full-

face supplied-air respirator should be used.

Always use respirators and components tested

and approved under appropriate government

standards such as NIOSH (US) or CEN (EU).

Hand Protection

Wear two pairs of compatible chemical-resistant

gloves. The outer glove should be removed and

disposed of immediately after handling. Handle

with impervious gloves.

Eye Protection
Chemical safety goggles or a full-face shield are

required.

Protective Clothing

A disposable, solid-front, long-sleeved gown

with tight-fitting cuffs is required. A chemically

resistant apron should be worn over the gown.

All skin must be covered.

Operational Plan for Handling 14-o-Acetylsachaconitine
1. Preparation and Engineering Controls:

All work with 14-o-Acetylsachaconitine must be conducted in a designated area within a

certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.
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Prepare all necessary materials and equipment before introducing the compound into the

work area.

Post warning signs indicating the high toxicity of the compound being handled.

2. Handling Procedure:

Don the required PPE as outlined in the table above before entering the designated handling

area.

Handle the compound with extreme care to avoid the creation of dust or aerosols.

Use tools and equipment dedicated solely to work with this compound to prevent cross-

contamination.

If weighing the solid compound, do so within the chemical fume hood on a tared and stable

surface.

3. Spill and Emergency Procedures:

In case of a spill:

Evacuate the immediate area.

Alert colleagues and the institutional safety officer.

If trained and equipped for hazardous spill cleanup, cover the spill with an absorbent

material, starting from the outside and working inwards.

Carefully collect the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent, followed by soap and water.

In case of skin contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes

while removing contaminated clothing.
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Seek immediate medical attention.

In case of eye contact:

Immediately flush the eyes with a gentle stream of tepid water for at least 15 minutes,

holding the eyelids open.

Seek immediate medical attention.

In case of inhalation:

Move the individual to fresh air immediately.

If breathing is difficult or has stopped, provide artificial respiration, but only if you are

trained to do so and have appropriate barrier protection.

Seek immediate medical attention.

In case of ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste generated from handling 14-o-Acetylsachaconitine is considered hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., pipette tips,

weighing paper, gloves, gowns) must be placed

in a clearly labeled, sealed hazardous waste

container.

Liquid Waste

All contaminated liquid waste must be collected

in a sealed, properly labeled hazardous waste

container. Do not mix with other chemical waste

streams unless compatibility is known.

Empty Containers

Empty containers must be triple-rinsed with a

suitable solvent. The rinsate must be collected

as hazardous liquid waste. The rinsed container

should then be disposed of as hazardous solid

waste.

Final Disposal

Dispose of all hazardous waste through your

institution's approved hazardous waste disposal

program, following all local, state, and federal

regulations.

Visual Workflow for Handling 14-o-
Acetylsachaconitine
The following diagram outlines the critical steps for safely handling 14-o-Acetylsachaconitine.

Caption: Workflow for the safe handling of 14-o-Acetylsachaconitine.

To cite this document: BenchChem. [Personal protective equipment for handling 14-o-
Acetylsachaconitine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13822210#personal-protective-equipment-for-
handling-14-o-acetylsachaconitine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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